Cas no 1261819-34-4 (2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261819-34-4
• MF: C₁₁H₈BrF₅O₃
• MW: 363.075440406799
• CID: 4989417
• Update Time: 2025-06-15

2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H8BrF5O3/c1-5(12)9(18)7-3-2-6(20-11(15,16)17)4-8(7)19-10(13)14/h2-5,10H,1H3
• InChI Key： ATQDIURAZXDMGA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1OC(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 4.9
• Topological Polar Surface Area: 35.5

Additional information on 2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone (CAS No. 1261819-34-4)

2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone (CAS No. 1261819-34-4) is a fluorinated aromatic ketone derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated propiophenones, characterized by the presence of bromine, difluoromethoxy, and trifluoromethoxy functional groups. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The growing interest in fluorinated compounds stems from their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers are increasingly exploring 2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone for its potential in developing next-generation therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory agents. Its CAS No. 1261819-34-4 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

From a synthetic perspective, this compound exemplifies the strategic use of halogenation and fluorination to fine-tune molecular properties. The bromo substituent facilitates further derivatization via cross-coupling reactions, while the difluoromethoxy and trifluoromethoxy groups contribute to electron-withdrawing effects, influencing reactivity and binding affinity. Such features align with current trends in fragment-based drug discovery and high-throughput screening.

Environmental and regulatory considerations also play a role in the adoption of 2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone. As industries shift toward green chemistry, researchers are optimizing synthetic routes to minimize waste and energy consumption. The compound's stability under various conditions makes it a candidate for sustainable manufacturing processes, a topic gaining traction in academic and industrial circles.

Analytical characterization of CAS No. 1261819-34-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards, addressing the demand for high-purity intermediates in drug development. The compound's spectral data is often shared in open-access journals, supporting collaborative research efforts.

In summary, 2-Bromo-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone represents a convergence of innovation in organic synthesis, medicinal chemistry, and process optimization. Its versatility and relevance to cutting-edge research underscore its importance in the scientific community, while its CAS No. 1261819-34-4 serves as a key identifier for global accessibility.